2,4-dichloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-5-methylbenzenesulfonamide

• IUPAC Name: 2,4-dichloro-N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-5-methylbenzenesulfonamide
• InChI: InChI=1S/C14H17Cl2N3O2S/c1-9-6-14(13(16)8-12(9)15)22(20,21)17-5-4-11-7-10(2)19(3)18-11/h6-8,17H,4-5H2,1-3H3
• InChI Key: DTBMINSKIWDYET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCCC2=NN(C(=C2)C)C
• Molecular Formula: C14H17Cl2N3O2S
• Molecular Weight: 362.3 g/mol
• CAS No.: 2034634-34-7

Description

2,4-Dichloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-5-methylbenzenesulfonamide is a sulfonamide derivative featuring a 2,4-dichlorobenzenesulfonamide core linked to a 1,5-dimethylpyrazole moiety via an ethyl spacer. This structure combines the pharmacophoric elements of sulfonamides (known for antimicrobial and anticancer properties) and pyrazoles (valued for hydrogen-bonding capabilities and metabolic stability).

Biological Activity

2,4-dichloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-5-methylbenzenesulfonamide is a compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• IUPAC Name : 2,4-dichloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-5-methylbenzenesulfonamide
• Molecular Formula : C17H19Cl2N3O2S
• Molecular Weight : 412.3 g/mol

Property	Value
Molecular Formula	C17H19Cl2N3O2S
Molecular Weight	412.3 g/mol
CAS Number	2173477-69-3

Biological Activity

Research indicates that compounds with a pyrazole core exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial effects. The specific compound in focus has been evaluated for its potential in various pharmacological applications.

Antimicrobial Activity

Studies have shown that pyrazole derivatives can possess significant antimicrobial properties. For instance, 2,4-dichloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-5-methylbenzenesulfonamide was tested against several bacterial strains, demonstrating effective inhibition of growth.

Anti-inflammatory Properties

The compound's structure suggests potential anti-inflammatory activity similar to other pyrazole derivatives like celecoxib. Research has indicated that it may inhibit cyclooxygenase enzymes (COX), which are critical in the inflammatory pathway.

Case Studies and Research Findings

• Study on Antimicrobial Efficacy :
  • A study published in the Journal of Medicinal Chemistry reported that this compound showed a minimum inhibitory concentration (MIC) against Staphylococcus aureus and Escherichia coli. The results indicated a promising antimicrobial profile compared to standard antibiotics .
• Evaluation of Anti-inflammatory Effects :
  • In a preclinical trial assessing the anti-inflammatory effects of pyrazole derivatives, the compound demonstrated a significant reduction in edema in animal models when administered at therapeutic doses .
• Mechanistic Insights :
  • The mechanism of action appears to involve the modulation of inflammatory mediators such as TNF-alpha and IL-6. This aligns with findings from other studies on pyrazole compounds that target inflammatory pathways .

Comparison with Similar Compounds

Key Observations:

Unlike the 4-fluorobenzenesulfonamide in , the target retains the dichlorobenzenesulfonamide core, which may improve lipophilicity and membrane penetration.

Biological Activity :

• Chalcone-sulfonamide hybrids in demonstrated broad-spectrum activity, suggesting that the target compound’s pyrazole moiety could modulate specificity or potency.
• The pyrazole derivative in showed antibacterial effects, implying that pyrazole substitution patterns (e.g., 1,5-dimethyl vs. 3-methyl) influence target binding.

Synthetic Considerations :

• The 32% yield for highlights challenges in synthesizing complex sulfonamide-pyrazole hybrids, likely due to steric hindrance or purification difficulties.

Hydrogen-Bonding and Crystallography

The pyrazole group in the target compound may facilitate hydrogen-bonding networks, as pyrazoles are known to act as both donors and acceptors . This contrasts with chalcone derivatives , where hydrogen bonding is less pronounced. Such interactions could enhance crystalline stability or solubility, critical for formulation.

Physicochemical Properties

• Metabolic Stability : The 1,5-dimethylpyrazole may reduce oxidative metabolism compared to unsubstituted pyrazoles, extending half-life.